Cas no 1330756-00-7 (Methyl 4-(4-hydroxyphenyl)-1H-pyrrole-3-carboxylate)

• Product Name: Methyl 4-(4-hydroxyphenyl)-1H-pyrrole-3-carboxylate
• CAS No: 1330756-00-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5149234
• Update Time: 2025-06-18

Methyl 4-(4-hydroxyphenyl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl4-(4-hydroxyphenyl)-1H-pyrrole-3-carboxylate
• Methyl 4-(4-hydroxyphenyl)-1H-pyrrole-3-carboxylate
• SB63387
• 4-(4-Hydroxy-phenyl)-1H-pyrrole-3-carboxylic acid methyl ester
• 1H-Pyrrole-3-carboxylic acid, 4-(4-hydroxyphenyl)-, methyl ester

• Inchi： 1S/C12H11NO3/c1-16-12(15)11-7-13-6-10(11)8-2-4-9(14)5-3-8/h2-7,13-14H,1H3
• InChI Key： JRTBRUMHQAZKEM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC=C1C1C=CC(=CC=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 1.8
• Topological Polar Surface Area: 62.3

Additional information on Methyl 4-(4-hydroxyphenyl)-1H-pyrrole-3-carboxylate

Methyl 4-(4-hydroxyphenyl)-1H-pyrrole-3-carboxylate (CAS No. 1330756-00-7): A Comprehensive Overview

Methyl 4-(4-hydroxyphenyl)-1H-pyrrole-3-carboxylate, identified by its unique CAS No. 1330756-00-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative features a pyrrole core appended with a hydroxyl-substituted phenyl group and a methyl ester at the 3-position. The structural configuration of this molecule imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in drug discovery and material science.

The compound's molecular structure, characterized by a pyrrole ring fused with an aromatic system, suggests potential interactions with biological targets such as enzymes and receptors. The presence of both hydroxyl and ester functional groups enhances its reactivity, allowing for diverse chemical modifications that can fine-tune its pharmacological profile. These features have garnered attention from researchers seeking novel scaffolds for therapeutic development.

In recent years, the synthesis and application of pyrrole derivatives have seen considerable advancements, particularly in the context of medicinal chemistry. Pyrroles are known for their role in various bioactive molecules, including antiviral, antibacterial, and anticancer agents. The specific substitution pattern in Methyl 4-(4-hydroxyphenyl)-1H-pyrrole-3-carboxylate positions it as a promising precursor for designing molecules with enhanced binding affinity and selectivity.

Recent studies have highlighted the importance of hydroxyl-containing heterocycles in drug design due to their ability to form hydrogen bonds with biological targets. The hydroxyl group in Methyl 4-(4-hydroxyphenyl)-1H-pyrrole-3-carboxylate can serve as a critical interaction point, facilitating the development of molecules with improved solubility and metabolic stability. Additionally, the ester functionality provides a handle for further derivatization, enabling the creation of more complex structures through reactions such as transesterification or hydrolysis.

The pharmaceutical industry has increasingly focused on natural product-inspired scaffolds due to their proven biological activity. Methyl 4-(4-hydroxyphenyl)-1H-pyrrole-3-carboxylate shares structural similarities with several naturally occurring compounds known for their therapeutic effects. This similarity suggests that derivatives of this compound may exhibit comparable biological activities, making them attractive candidates for further investigation.

Advanced computational methods have also played a crucial role in the study of this compound. Molecular modeling techniques allow researchers to predict the binding modes of Methyl 4-(4-hydroxyphenyl)-1H-pyrrole-3-carboxylate with potential targets, providing insights into its pharmacological behavior before experimental validation. These computational approaches have accelerated the drug discovery process by identifying promising lead compounds efficiently.

The synthesis of Methyl 4-(4-hydroxyphenyl)-1H-pyrrole-3-carboxylate involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include cyclization reactions to form the pyrrole ring, followed by functional group interconversions to introduce the hydroxyl and ester moieties. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired aromatic system.

In conclusion, Methyl 4-(4-hydroxyphenyl)-1H-pyrrole-3-carboxylate (CAS No. 1330756-00-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable building block for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.